Cas no 899948-67-5 (2-{(3,5-dimethoxyphenyl)methylsulfanyl}-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one)

• Product Name: 2-{(3,5-dimethoxyphenyl)methylsulfanyl}-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one
• CAS No: 899948-67-5
• MF: C₁₄H₁₃F₃N₂O₃S
• MW: 346.324832677841
• CID: 5489808
• Update Time: 2025-05-19

2-{(3,5-dimethoxyphenyl)methylsulfanyl}-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone, 2-[[(3,5-dimethoxyphenyl)methyl]thio]-6-(trifluoromethyl)-
• 2-{(3,5-dimethoxyphenyl)methylsulfanyl}-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one

• Inchi： 1S/C14H13F3N2O3S/c1-21-9-3-8(4-10(5-9)22-2)7-23-13-18-11(14(15,16)17)6-12(20)19-13/h3-6H,7H2,1-2H3,(H,18,19,20)
• InChI Key： HCECVCVFYINQOB-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC(OC)=CC(OC)=C2)=NC(C(F)(F)F)=CC(=O)N1

Additional information on 2-{(3,5-dimethoxyphenyl)methylsulfanyl}-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one

Comprehensive Overview of 2-{(3,5-dimethoxyphenyl)methylsulfanyl}-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one (CAS No. 899948-67-5)

2-{(3,5-dimethoxyphenyl)methylsulfanyl}-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one (CAS No. 899948-67-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethyl and dimethoxyphenyl functional groups, exhibits promising properties for various applications. Its molecular structure combines a dihydropyrimidin-4-one core with a methylsulfanyl linker, making it a versatile intermediate in synthetic chemistry.

The 2-{(3,5-dimethoxyphenyl)methylsulfanyl}-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one is particularly notable for its potential role in drug discovery. Researchers are increasingly exploring its utility as a building block for bioactive molecules, especially in the development of kinase inhibitors and antimicrobial agents. The presence of the trifluoromethyl group enhances its metabolic stability and lipophilicity, which are critical factors in pharmacokinetics. Additionally, the dimethoxyphenyl moiety contributes to its binding affinity with biological targets.

In recent years, the demand for fluorinated compounds like 2-{(3,5-dimethoxyphenyl)methylsulfanyl}-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one has surged due to their widespread use in medicinal chemistry. Fluorine incorporation is a hot topic in drug design, as it often improves the efficacy and selectivity of therapeutic agents. This compound aligns with current trends in precision medicine and targeted therapy, where researchers seek molecules with optimized properties for specific biological pathways.

Beyond pharmaceuticals, 2-{(3,5-dimethoxhenyl)methylsulfanyl}-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one has potential applications in agrochemicals. Its structural features make it a candidate for developing novel pesticides and herbicides, particularly those targeting resistant pest strains. The trifluoromethyl group is known to enhance the bioactivity of agrochemicals, making this compound a valuable asset in sustainable agriculture research.

The synthesis of 2-{(3,5-dimethoxyphenyl)methylsulfanyl}-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one involves multi-step organic reactions, often starting from commercially available precursors. Key steps include the introduction of the trifluoromethyl group and the formation of the dihydropyrimidin-4-one ring. Researchers are continually optimizing these synthetic routes to improve yield and scalability, addressing the growing demand for high-purity batches.

From a market perspective, the global interest in fluorinated heterocycles like 2-{(3,5-dimethoxyphenyl)methylsulfanyl}-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one is driven by their expanding applications. Pharmaceutical companies and research institutions are actively sourcing such compounds for their drug discovery pipelines. The compound's CAS No. 899948-67-5 serves as a unique identifier, facilitating procurement and regulatory compliance.

In conclusion, 2-{(3,5-dimethoxyphenyl)methylsulfanyl}-6-(trifluoromethyl)-3,4-dihydropyrimidin-4-one represents a compelling example of modern chemical innovation. Its dual utility in pharmaceuticals and agrochemicals, combined with its alignment with current research trends, positions it as a compound of significant interest. As the scientific community continues to explore its potential, this molecule is likely to play a pivotal role in advancing both human health and agricultural productivity.